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Compound of Interest

Compound Name: 1,4-Bis-Boc-1,4,7-triazaheptane

Cat. No.: B111357

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 1,4-Bis-Boc-1,4,7-triazaheptane and its
alternatives, focusing on their application as linkers and building blocks in bioconjugation, drug
delivery, and synthetic chemistry. The selection of an appropriately protected polyamine is
critical for the successful synthesis of complex molecules, and this document aims to provide
the necessary data to make an informed choice.

Introduction

1,4-Bis-Boc-1,4,7-triazaheptane is a versatile linear triamine where the primary amines are
protected by tert-butoxycarbonyl (Boc) groups, leaving a central secondary amine available for
nucleophilic substitution. This unique structural feature makes it a valuable reagent for the
synthesis of a wide range of molecules, including chelating agents, peptide conjugates, and
drug delivery systems. Its performance is often compared with its structural isomer, 1,7-Bis-
Boc-1,4,7-triazaheptane, and other Boc-protected linear polyamines like spermidine
derivatives.

Physicochemical Properties and Specifications

A summary of the key physicochemical properties of 1,4-Bis-Boc-1,4,7-triazaheptane and its
common alternatives is presented in Table 1. These specifications are typical values obtained
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from commercial suppliers and provide a baseline for comparison.

Table 1. Physicochemical Properties of Boc-Protected Linear Polyamines

1,4-Bis-Boc- 1,7-Bis-Boc- . .
N:,N4-Bis-Boc- N!,N>-Bis-Boc-
Property 1.4,7- 1,4,7- . L
) ] spermidine spermidine

triazaheptane triazaheptane
CAS Number 120131-72-8 117499-16-8 85503-20-4 68076-39-1
Molecular

C14H29N304 C14H29N304 C17H35N304 C17H35N304
Formula
Molecular Weight  303.40 g/mol [1] 303.4 g/mol 345.48 g/mol [2] 345.5 g/mol [3]

White solid or _ _ _

) ) Solid or semi- Colorless oil or B
Appearance white crystalline ] o Not specified
solid liquid[2]

powder[4]
Purity (Typical) >97% (HPLC)[4] >98% >95% (TLC) Not specified
Melting Point 80 - 83 °C[4] Not specified Not applicable Not specified
Storage

. 0-8°C[4] -20°C -20°C -20°C[3]

Conditions

Performance Comparison and Applications

The choice between these Boc-protected polyamines largely depends on the desired synthetic
outcome and the specific application.

1,4-Bis-Boc-1,4,7-triazaheptane is primarily utilized when a substituent is to be introduced at
the central nitrogen atom. The two terminal Boc-protected amines provide good solubility in
organic solvents and can be deprotected in a later step under acidic conditions to reveal the
primary amines for further functionalization. This makes it an ideal building block for creating
branched structures. Its applications include:

e Drug Development: As an intermediate in the synthesis of pharmaceuticals.[4]

e Bioconjugation: To create stable linkages between biomolecules for targeted drug delivery.[4]
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e Chemical Synthesis: As a versatile building block for constructing complex molecular
architectures.[4]

1,7-Bis-Boc-1,4,7-triazaheptane, the structural isomer, has both terminal primary amines
protected, leaving the central secondary amine free. This compound is used when the central
part of the polyamine chain needs to be incorporated into a larger molecule, with the terminal
amines being deprotected later for conjugation. It is also a key intermediate in the synthesis of
various pharmaceuticals, particularly in the development of peptide-based drugs.

N1,N4-Bis-Boc-spermidine and N*,N>-Bis-Boc-spermidine are longer-chain polyamine
derivatives that offer a greater distance between the functional groups. This can be
advantageous in applications where steric hindrance is a concern or a longer linker is required.
They are frequently used in:

o Gene Delivery Systems: In the formulation of gene delivery vectors.

e Polymer Chemistry: For synthesizing polyamines and polymers with enhanced material
properties.

o Diagnostic Tools: In the creation of diagnostic reagents.

Experimental Protocols

A common application of 1,4-Bis-Boc-1,4,7-triazaheptane is the functionalization of its
secondary amine via reductive amination. Below is a general protocol.

Experimental Protocol: Reductive Amination of 1,4-Bis-
Boc-1,4,7-triazaheptane

Materials:

1,4-Bis-Boc-1,4,7-triazaheptane

Aldehyde or Ketone

Sodium triacetoxyborohydride (NaBH(OAC)3)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)
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Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (optional, as a base)

Saturated aqueous sodium bicarbonate (NaHCOs) solution

Brine

Anhydrous sodium sulfate (Naz2S0a)
Procedure:

o Dissolve 1,4-Bis-Boc-1,4,7-triazaheptane (1 equivalent) and the desired aldehyde or
ketone (1-1.2 equivalents) in anhydrous DCM or DCE.

« If the amine salt is used, add a non-nucleophilic base like TEA or DIPEA (1.1 equivalents) to
the mixture.

o Stir the mixture at room temperature for 1-2 hours to allow for the formation of the iminium
ion intermediate.

e Add sodium triacetoxyborohydride (1.5-2 equivalents) portion-wise to the reaction mixture.

o Continue stirring at room temperature for 12-24 hours. Monitor the reaction progress by thin-
layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

» Upon completion, quench the reaction by slowly adding saturated aqueous NaHCOs
solution.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.
o Combine the organic layers, wash with brine, dry over anhydrous NazSOa, and filter.
» Concentrate the filtrate under reduced pressure to obtain the crude product.

» Purify the crude product by silica gel column chromatography to yield the N-substituted 1,4-
Bis-Boc-1,4,7-triazaheptane derivative.

Visualizing the Synthetic Pathway
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The following diagrams illustrate the structural differences between the isomers and a typical
reaction workflow.

Structural Comparison of Boc-Protected Triazaheptane Isomers

1,4-Bis-Boc-1,4,7-triazaheptane 1,7-Bis-Boc-1,4,7-triazaheptane

Boc-NH-(CHz)2-N(H)-(CHz)2-NH-Boc Boc-NH-(CHz)2-NH-(CHz)2-NH-Boc

Click to download full resolution via product page

Caption: Structural formulas of the two triazaheptane isomers.
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Reductive Amination Workflow

1,4-Bis-Boc-1,4,7-triazaheptane + Aldehyde/Ketone

i

Iminium lon Formation

i

Reduction with NaBH(OACc)s

i

N-Substituted Product

i

Workup and Purification

i

Final Product

Click to download full resolution via product page

Caption: Key steps in the reductive amination of 1,4-Bis-Boc-1,4,7-triazaheptane.

Conclusion

1,4-Bis-Boc-1,4,7-triazaheptane and its alternatives are valuable tools in the synthesis of
complex molecules for research and drug development. The choice between them should be
guided by the specific synthetic strategy, particularly the desired position of substitution and the
required spacer length. While all the discussed compounds offer the ability to introduce
polyamine scaffolds, the 1,4-isomer is uniquely suited for derivatization at the central nitrogen,
offering a route to branched structures that can be critical in the design of novel therapeutics
and bioconjugates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b111357#certificate-of-analysis-for-1-4-bis-boc-1-4-7-
triazaheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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